Cas no 2229573-00-4 (3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine
• CAS No: 2229573-00-4
• MF: C₁₃H₁₇F₂NO₃
• MW: 273.275790929794
• CID: 6494241
• PubChem ID: 165697696
• Update Time: 2025-05-20

3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine
• 2229573-00-4
• EN300-1940047

• Inchi： 1S/C13H17F2NO3/c1-17-9-5-4-8(10(18-2)11(9)19-3)12(16)6-13(14,15)7-12/h4-5H,6-7,16H2,1-3H3
• InChI Key： LJPIQMJHXMMELD-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2OC)OC)OC)(C1)N)F

Computed Properties

• Exact Mass: 273.11764973g/mol
• Monoisotopic Mass: 273.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Additional information on 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine

Introduction to 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine (CAS No. 2229573-00-4)

3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine, identified by its CAS number 2229573-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with fluorine and methoxy groups, which endows it with unique electronic and steric properties. The presence of the 2,3,4-trimethoxyphenyl moiety further enhances its molecular complexity and potential biological activity.

The structural features of 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine make it an intriguing candidate for further investigation in drug discovery. The incorporation of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic profiles and improve therapeutic efficacy. The cyclobutane ring itself contributes to the rigidity of the molecule, which can be advantageous in designing ligands that interact with biological targets with high specificity.

One of the most compelling aspects of 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine is its potential application in the development of novel pharmaceutical agents. The 2,3,4-trimethoxyphenyl group is a well-known pharmacophore that has been extensively studied for its role in various biological pathways. This moiety is frequently found in natural products and synthetic drugs, where it contributes to receptor binding and signal transduction. The combination of this group with the cyclobutane and fluorine substituents suggests that CAS No. 2229573-00-4 may exhibit unique interactions with biological targets, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine with greater accuracy. These tools allow for the virtual screening of large libraries of molecules to identify those with high potential for therapeutic use. By leveraging these technologies, scientists have been able to design derivatives of this compound that may exhibit enhanced efficacy or reduced side effects. This approach has been particularly successful in the development of kinase inhibitors and other targeted therapies.

The synthesis of CAS No. 2229573-00-4 presents both challenges and opportunities for organic chemists. The introduction of fluorine atoms into a cyclic structure typically requires specialized synthetic methodologies to ensure high yield and purity. However, recent innovations in fluorination techniques have made it possible to incorporate fluorine more efficiently and on larger scales. Additionally, the presence of multiple functional groups necessitates careful consideration during the synthetic process to avoid unwanted side reactions. Despite these challenges, the potential rewards of working with this compound make it a worthwhile endeavor for researchers.

In conclusion,3,3-difluoro-1-(2,3,4-trimethoxyphenyl)cyclobutan-1-amine (CAS No. 2229573-00-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for drug discovery efforts. As our understanding of molecular interactions continues to evolve,CAS No. 2229573-00-4 may play a significant role in the development of new therapeutic agents that address unmet medical needs.